Cas no 941874-36-8 (methyl 2-{3-methyl-7-(2-methylpropyl)-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-ylsulfanyl}acetate)

• Product Name: methyl 2-{3-methyl-7-(2-methylpropyl)-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-ylsulfanyl}acetate
• CAS No: 941874-36-8
• MF: C₁₃H₁₈N₄O₄S
• MW: 326.371421337128
• CID: 5990661
• Update Time: 2025-05-23

methyl 2-{3-methyl-7-(2-methylpropyl)-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-ylsulfanyl}acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{3-methyl-7-(2-methylpropyl)-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-ylsulfanyl}acetate
• methyl 2-((7-isobutyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)thio)acetate
• Acetic acid, 2-[[2,3,6,7-tetrahydro-3-methyl-7-(2-methylpropyl)-2,6-dioxo-1H-purin-8-yl]thio]-, methyl ester

• Inchi： 1S/C13H18N4O4S/c1-7(2)5-17-9-10(16(3)12(20)15-11(9)19)14-13(17)22-6-8(18)21-4/h7H,5-6H2,1-4H3,(H,15,19,20)
• InChI Key： OBVNMKQCIYCVDS-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CSC1=NC2=C(N1CC(C)C)C(=O)NC(=O)N2C

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• pka: 9.39±0.70(Predicted)

Additional information on methyl 2-{3-methyl-7-(2-methylpropyl)-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-ylsulfanyl}acetate

Comprehensive Overview of Methyl 2-{3-methyl-7-(2-methylpropyl)-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-ylsulfanyl}acetate (CAS No. 941874-36-8)

The compound methyl 2-{3-methyl-7-(2-methylpropyl)-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-ylsulfanyl}acetate (CAS No. 941874-36-8) is a specialized purine derivative with significant potential in pharmaceutical and biochemical research. This molecule features a unique combination of a purine core, a thioacetate side chain, and a 2-methylpropyl substituent, making it a subject of interest for drug discovery and enzyme inhibition studies. Its structural complexity and functional groups contribute to its versatility in modulating biological pathways, particularly those involving adenosine receptors and related signaling cascades.

In recent years, the demand for purine-based compounds has surged due to their role in developing treatments for inflammatory and metabolic disorders. Researchers are particularly intrigued by the sulfanylacetate moiety in this compound, which may enhance its binding affinity to target proteins. The methyl ester group further improves its solubility and bioavailability, addressing a common challenge in drug formulation. These attributes align with current trends in small-molecule therapeutics and precision medicine, where molecular customization is key to achieving desired pharmacological effects.

From a synthetic chemistry perspective, CAS No. 941874-36-8 exemplifies advancements in heterocyclic chemistry. Its synthesis typically involves multi-step reactions, including N-alkylation and thioether formation, which are critical for constructing its intricate architecture. The compound’s stability under physiological conditions makes it suitable for in vitro and in vivo studies, a feature highly valued in preclinical research. Laboratories focusing on kinase inhibitors or GPCR modulators often explore such derivatives to identify novel lead compounds.

The growing interest in personalized healthcare and targeted therapies has further amplified the relevance of this molecule. Online searches for terms like "purine derivatives in drug development" or "thioether-modified bioactive compounds" reflect its scientific appeal. Additionally, its potential applications in neuroprotection and immune modulation resonate with contemporary research priorities, such as combating neurodegenerative diseases and autoimmune conditions. These connections underscore its relevance in both academic and industrial settings.

Quality control and characterization of methyl 2-{3-methyl-7-(2-methylpropyl)-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-ylsulfanyl}acetate rely on advanced analytical techniques like HPLC, NMR, and mass spectrometry. These methods ensure purity and confirm structural integrity, which are crucial for reproducible research outcomes. As regulatory standards for pharmaceutical intermediates become stricter, precise documentation of CAS No. 941874-36-8 properties—such as melting point, solubility, and spectral data—gains importance for compliance and safety.

In summary, this compound represents a convergence of medicinal chemistry innovation and biomolecular research. Its design addresses modern challenges in drug delivery and specificity, while its mechanistic versatility keeps it at the forefront of exploratory studies. For scientists navigating the evolving landscape of therapeutic agents, CAS No. 941874-36-8 offers a compelling case study in molecular optimization and interdisciplinary application.